Cas no 149680-99-9 (Dicyclopropylmethanethiol)

• Product Name: Dicyclopropylmethanethiol
• CAS No: 149680-99-9
• MF: C₇H₁₂S
• MW: 128.235180854797
• CID: 5695090
• PubChem ID: 130528926
• Update Time: 2025-08-04

Dicyclopropylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 149680-99-9
• Dicyclopropylmethanethiol
• EN300-1288115

• Inchi： 1S/C7H12S/c8-7(5-1-2-5)6-3-4-6/h5-8H,1-4H2
• InChI Key： OHCIPSYWSSJOHV-UHFFFAOYSA-N
• SMILES： SC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 128.06597156g/mol
• Monoisotopic Mass: 128.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 1Ų

Additional information on Dicyclopropylmethanethiol

Dicyclopropylmethanethiol: A Comprehensive Overview

Dicyclopropylmethanethiol, also known by its CAS number 149680-99-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₇H₁₂S, is a thiol derivative characterized by its unique structure and properties. Recent studies have highlighted its potential applications in various industries, making it a subject of extensive research.

The structure of Dicyclopropylmethanethiol consists of a central methylene group (-CH₂-) bonded to two cyclopropyl groups and a thiol (-SH) group. This configuration imparts the compound with distinct chemical properties, including high stability and reactivity. The cyclopropyl groups contribute to the molecule's rigidity, while the thiol group enables it to participate in various chemical reactions, such as nucleophilic substitutions and additions.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of Dicyclopropylmethanethiol. One notable approach involves the reaction of cyclopropane derivatives with thiols under specific catalytic conditions. These methods have improved the yield and purity of the compound, making it more accessible for industrial applications. Researchers have also explored the use of green chemistry principles to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The physical properties of Dicyclopropylmethanethiol are equally intriguing. It exists as a liquid at room temperature with a characteristic odor. Its boiling point and melting point are within ranges that make it suitable for various industrial processes. The compound's solubility in organic solvents further enhances its utility in reactions requiring precise control over reaction conditions.

In terms of applications, Dicyclopropylmethanethiol has found use in the development of advanced materials. Its ability to form stable bonds with metals and other substrates makes it a valuable component in coatings and adhesives. Recent studies have demonstrated its potential as a precursor for synthesizing novel polymers with enhanced mechanical and thermal properties. Additionally, its role in drug delivery systems has been explored, leveraging its biocompatibility and controlled release capabilities.

The biological activity of Dicyclopropylmethanethiol is another area gaining attention. Preclinical studies suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for its use in therapeutic applications.

In conclusion, Dicyclopropylmethanethiol (CAS 149680-99-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.